Cas no 16499-53-9 (3-Iodo-4-nitrobenzotrifluoride)

• Product Name: 3-Iodo-4-nitrobenzotrifluoride
• CAS No: 16499-53-9
• MF: C₇H₃F₃INO₂
• MW: 317.00390458107
• CID: 121699
• PubChem ID: 19261777
• Update Time: 2025-07-28

3-Iodo-4-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-1-nitro-4-(trifluoromethyl)benzene
• 3-Iodo-4-nitrobenoztrifluoride
• 3-Iodo-4-nitrobenzotrifluoride
• Benzene,2-iodo-1-nitro-4-(trifluoromethyl)-
• 2-Nitro-5-trifluormethyl-jodbenzol
• PC7351
• 2-Iodo-1-nitro-4-(trifluoromethyl)benzene, 3-Iodo-4-nitro-alpha,alpha,alpha-trifluorotoluene
• F85736
• DRNCDZZOQNMQAS-UHFFFAOYSA-N
• A810611
• MFCD07784306
• AKOS005216464
• FT-0687068
• CS-0328581
• 16499-53-9
• DTXSID20598237
• Benzene, 2-iodo-1-nitro-4-(trifluoroMethyl)-
• DB-348320
• DTXCID40548996
• 828-874-6

• MDL： MFCD07784306
• Inchi： 1S/C7H3F3INO2/c8-7(9,10)4-1-2-6(12(13)14)5(11)3-4/h1-3H
• InChI Key： DRNCDZZOQNMQAS-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)(F)F)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 316.91600
• Monoisotopic Mass: 316.91606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 2.02
• Boiling Point: 286.6°Cat760mmHg
• Flash Point: 127.1°C
• Refractive Index: 1.56
• PSA: 45.82000
• LogP: 3.74140

3-Iodo-4-nitrobenzotrifluoride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes